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For Researchers, Scientists, and Drug Development Professionals

Introduction
(+)-Biotin-4-nitrophenyl ester, also known as Biotin-ONp, is a crucial reagent in bioconjugation

chemistry. Its pre-activated p-nitrophenyl ester group facilitates the efficient labeling of primary

and secondary amines in proteins, peptides, and other biomolecules under mild conditions.

This covalent attachment of a biotin moiety, a process known as biotinylation, is a cornerstone

technique in various life science applications. The exceptionally high affinity of biotin for avidin

and streptavidin proteins is harnessed for non-covalent detection, purification, and

immobilization of biotinylated molecules. This technical guide provides an in-depth overview of

the synthesis of (+)-biotin-4-nitrophenyl ester, including a detailed experimental protocol,

quantitative data, and a workflow diagram. This information is intended to assist researchers in

the in-house preparation of this valuable reagent, ensuring high purity and reactivity for

downstream applications in drug development, diagnostics, and fundamental research.[1]

Quantitative Data Summary
The following table summarizes the key quantitative data for the starting material, (+)-biotin,

and the final product, (+)-biotin-4-nitrophenyl ester.
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Property (+)-Biotin
(+)-Biotin-4-nitrophenyl
ester

Molecular Formula C₁₀H₁₆N₂O₃S C₁₆H₁₉N₃O₅S

Molecular Weight 244.31 g/mol 365.40 g/mol [1][2][3]

Appearance White crystalline powder White to off-white powder[1]

Melting Point 231-233 °C
160-165 °C[1] or 163-165 °C[2]

[3]

Solubility
Sparingly soluble in water,

soluble in DMSO
Soluble in DMF and DMSO

Purity (Typical) ≥99% ≥98% (HPLC)[1]

Synthesis Workflow
The synthesis of (+)-biotin-4-nitrophenyl ester is typically achieved through a one-step

esterification reaction. This process involves the activation of the carboxylic acid group of (+)-

biotin and its subsequent reaction with 4-nitrophenol. A common and effective method utilizes a

carbodiimide coupling agent, such as N,N'-dicyclohexylcarbodiimide (DCC), to facilitate the

formation of the ester bond. The workflow can be visualized as follows:
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Caption: Workflow for the DCC-mediated synthesis of (+)-biotin-4-nitrophenyl ester.

Experimental Protocol
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This protocol details the synthesis of (+)-biotin-4-nitrophenyl ester via a

dicyclohexylcarbodiimide (DCC) mediated coupling reaction.

Materials:

(+)-Biotin (MW: 244.31 g/mol )

4-Nitrophenol (MW: 139.11 g/mol )

N,N'-Dicyclohexylcarbodiimide (DCC) (MW: 206.33 g/mol )

Anhydrous N,N-Dimethylformamide (DMF)

Isopropanol

Diethyl ether

Argon or Nitrogen gas

Standard laboratory glassware (round-bottom flask, magnetic stirrer, etc.)

Filtration apparatus (Büchner funnel, filter paper)

Rotary evaporator

Procedure:

Reaction Setup: In a clean, dry round-bottom flask equipped with a magnetic stir bar,

dissolve (+)-biotin (1.0 eq) in anhydrous N,N-dimethylformamide (DMF). Gently heat the

mixture to approximately 85°C to ensure complete dissolution, resulting in a clear, faintly

yellow solution.[2]

Addition of Reagents: Cool the solution to room temperature. To the stirred solution, add 4-

nitrophenol (1.2 eq) followed by N,N'-dicyclohexylcarbodiimide (DCC) (1.3 eq).[2] The

reaction should be carried out under an inert atmosphere (argon or nitrogen).

Reaction: Stir the reaction mixture at room temperature for 19 hours.[2] During this time, a

white precipitate of the by-product, N,N'-dicyclohexylurea (DCU), will form.
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Work-up:

After the reaction is complete, remove the precipitated DCU by filtration through a Büchner

funnel.

Wash the filter cake with a small amount of cold DMF to recover any product that may

have co-precipitated.

Combine the filtrates and remove the DMF under high vacuum using a rotary evaporator

at a bath temperature of 95°C.[2]

Purification by Recrystallization:

To the crude residue, add a minimal amount of hot isopropanol to dissolve the product.

Allow the solution to cool slowly to room temperature, and then place it in a refrigerator

(4°C) to induce crystallization.

If the product has good solubility, trituration with diethyl ether may be necessary to

precipitate the solid.

Collect the crystalline product by filtration, wash with a small amount of cold diethyl ether,

and dry under vacuum.

Characterization:

The identity and purity of the synthesized (+)-biotin-4-nitrophenyl ester can be confirmed by

standard analytical techniques:

Melting Point: Compare the observed melting point with the literature value (160-165 °C).[1]

Spectroscopy:

FTIR (ATR): The spectrum should show characteristic peaks for the ester carbonyl group,

the nitro group, and the biotin ureido ring.

¹H NMR and ¹³C NMR: The NMR spectra can be used to confirm the structure of the final

product.[4]
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Signaling Pathways and Logical Relationships
The primary utility of (+)-biotin-4-nitrophenyl ester is in the biotinylation of biomolecules, which

then allows for their interaction with avidin or streptavidin. This interaction is fundamental to

numerous detection and purification schemes. The logical relationship can be depicted as

follows:

Principle of Biotinylation and Detection
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.chemimpex.com/products/16902
https://2016.igem.org/Team:LMU-TUM_Munich/Linkerchemistry
https://www.sigmaaldrich.com/HK/zh/product/aldrich/861650
https://dev.spectrabase.com/compound/35AwgiLPJa8
https://www.benchchem.com/product/b8006786#synthesis-of-biotin-4-nitrophenyl-ester
https://www.benchchem.com/product/b8006786#synthesis-of-biotin-4-nitrophenyl-ester
https://www.benchchem.com/product/b8006786#synthesis-of-biotin-4-nitrophenyl-ester
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b8006786?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8006786?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

